BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to the Uncertainty Analysis
of Xenon-135 Nuclear Data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Xenon-135

Cat. No.: B1198187

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Xenon-135 (Xe-135) nuclear data from
prominent evaluated nuclear data libraries: ENDF/B-VIII.0, JEFF-3.3, and JENDL-4.0.
Understanding the uncertainties associated with this critical isotope is paramount for accurate
reactor physics calculations, safety analysis, and various applications in nuclear science and
technology. This document summarizes key quantitative data, details the methodologies for
uncertainty analysis, and visualizes the complex relationships involved.

Data Presentation: A Comparative Overview of Xe-
135 Nuclear Data

The following tables present a comparison of key nuclear data parameters for Xenon-135
across different evaluated libraries. These parameters are fundamental to reactor design and
operation, and their associated uncertainties directly impact the reliability of simulation results.

Table 1: Thermal Neutron Capture Cross-Section of Xenon-135 (at 0.0253 eV)
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Evaluated Library Cross-Section (barns) Uncertainty (%)

Data not explicitly found in
ENDF/B-VIII.O 2.65 x 106

searches

Data not explicitly found in
JEFF-3.3 2.65 x 106

searches

Not explicitly specified in the
JENDL-4.0 2.778 x 106[1]

provided data

Table 2: Cumulative Fission Yields and Uncertainties for Xenon-135

Cumulative Fission

Fissioning System Evaluated Library . Uncertainty (%)
Yield (%)

U-235 (Thermal) ENDF/B-VIII.O 6.523 0.726

JEFF-3.3 6.531 Not explicitly specified

JENDL-4.0 6.523 0.726

Pu-239 (Thermal) ENDF/B-VIII.O 7.605 1.000

JEFF-3.3 7.599 Not explicitly specified

JENDL-4.0 7.605 1.000

U-235 (Fast) JENDL-4.0 6.579 1.031

Pu-239 (Fast) JENDL-4.0 7.539 3.158

Note: Fission yield data for ENDF/B-VIII.0 and JENDL-4.0 are from the compilation by P.
Jansson (2021)[2] and the JENDL-4.0 data file[3]. Uncertainty for JEFF-3.3 was not explicitly
available in the searched documents.

Experimental Protocols: Methodologies for
Uncertainty Quantification
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The determination of uncertainties in nuclear data is a complex process involving both
experimental measurements and theoretical model calculations. The methodologies employed
aim to provide a realistic estimation of the confidence level of the evaluated data.

General Principles of Nuclear Data Evaluation and
Uncertainty Quantification

The evaluation of nuclear data, including for Xenon-135, relies on a combination of
experimental results and nuclear model calculations.[4] Methodologies such as the Total Monte
Carlo (TMC) approach and statistical analysis using Bayesian inference are employed to
guantify uncertainties.[5][6]

The TMC method involves the following general steps:

o Parameterization of Nuclear Models: A nuclear model code, such as TALYS, is used with a
set of input parameters that have associated uncertainties.[5]

 Random Sampling: A large number of random input parameter sets are generated based on
their probability distributions.[5]

o Model Calculations: For each parameter set, the nuclear model code calculates the
corresponding nuclear data (e.g., cross-sections, fission yields).[5]

 Statistical Analysis: The resulting distribution of the calculated nuclear data is analyzed to
determine the mean value and its uncertainty (e.g., standard deviation).[5]

Bayesian inference provides a framework for updating the knowledge of nuclear data
parameters by incorporating new experimental data. The process involves:

 Prior Distribution: Defining a prior probability distribution for the nuclear data based on
existing knowledge.

 Likelihood Function: Constructing a likelihood function that represents the probability of
observing the new experimental data given a set of nuclear data parameters.

o Posterior Distribution: Combining the prior distribution and the likelihood function using
Bayes' theorem to obtain an updated (posterior) probability distribution for the nuclear data.
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The uncertainty is then derived from this posterior distribution.[6]

Experimental Determination of Fission Yields

Experimental determination of fission yields, a key source of Xe-135, involves irradiating a
target of a fissile material (e.g., U-235, Pu-239) with neutrons of a specific energy. After
irradiation, the fission products are chemically separated and analyzed using techniques like
mass spectrometry or gamma-ray spectroscopy to determine the number of atoms of a specific
isotope created per fission event. The uncertainties in these measurements arise from various
sources, including the determination of the number of fissions, the efficiency of the detection

system, and the half-lives of the fission products.

Mandatory Visualization

The following diagrams illustrate the key pathways and processes related to the uncertainty
analysis of Xenon-135 nuclear data.
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Figure 1: Production and decay pathway of Xenon-135.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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